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Compound of Interest

Compound Name: Xininurad

Cat. No.: B10854891

Application Notes: Quantification of Lesinurad in
Biological Samples

Introduction

Lesinurad is an oral inhibitor of the urate-anion exchanger transporter 1 (URAT1) and is used in
combination with a xanthine oxidase inhibitor for the treatment of hyperuricemia associated
with gout.[1][2] Accurate quantification of Lesinurad in biological matrices like plasma is crucial
for pharmacokinetic studies, drug development, and clinical monitoring. This document
provides a detailed protocol for the determination of Lesinurad in plasma using Ultra High-
Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-
MS/MS), a sensitive and specific method for bioanalysis.[1][2] The described method has been
validated according to FDA guidelines for bioanalytical method validation.[1][3]

Principle of the Method

The method involves the extraction of Lesinurad and an internal standard (IS), such as
diazepam, from a plasma sample via liquid-liquid extraction (LLE).[1][2][3] The extracted
analytes are then separated using reverse-phase UHPLC and detected by a triple quadrupole
mass spectrometer.[1][3] Quantification is achieved using Multiple Reaction Monitoring (MRM)
in positive electrospray ionization (ESI) mode.[1][2][3] The ratio of the peak area of the analyte
to the internal standard is used to determine the concentration of Lesinurad in the sample.
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Analytical Method Performance

The following tables summarize the quantitative data from the validation of a UHPLC-MS/MS
method for Lesinurad in rat plasma.[1][3]

Table 1: Linearity and Sensitivity

Parameter Value
Linearity Range 50 - 50,000 ng/mL
Correlation Coefficient (R?) 0.998

| Lower Limit of Quantification (LLOQ) | 50 ng/mL[3] |

Table 2: Accuracy and Precision

QC Intra-day Intra-day Inter-day Inter-day
Concentration Precision Accuracy Precision Accuracy
(ng/mL) (%RSD) (%RE) (%RSD) (%RE)
93.98% - 93.23% -
50 (LLOQ) < 8.25% <7.79%
101.93% 102.93%
93.98% - 93.23% -
100 (Low QC) < 8.25% <7.79%
101.93% 102.93%
1000 (Medium 93.98% - 93.23% -
< 8.25% <7.79%
QO 101.93% 102.93%
25,000 (High 93.98% - 93.23% -
< 8.25% <7.79%
QC) 101.93% 102.93%

Data derived from a study analyzing quality control (QC) samples at four concentration levels.

[3]

Table 3: Recovery and Matrix Effect
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QC Concentration (ng/mL)  Extraction Recovery Matrix Effect

100 (Low QC) 98.94% - 106.87% 101.95% - 109.19%
1000 (Medium QC) 98.94% - 106.87% 101.95% - 109.19%
25,000 (High QC) 98.94% - 106.87% 101.95% - 109.19%
Internal Standard (200 ng/mL) 108.76% 99.42%

The results indicate that the liquid-liquid extraction method is effective and consistent, with
minimal impact from the plasma matrix on the analyte signal.[1]

Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction

This protocol describes the extraction of Lesinurad from a 100 pyL plasma sample.

Materials:

Rat plasma samples (stored at -80°C)

e Lesinurad and Diazepam (Internal Standard) stock solutions

e 1 M Hydrochloric acid (HCI)

o Ethyl acetate

e Mobile Phase (Methanol:Water, 70:30, v/v)

e Microcentrifuge tubes (1.5 mL)

o Pipettes and tips

e \ortex mixer

o Centrifuge (capable of 13,0009)

« Nitrogen evaporator
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Procedure:

Thaw frozen plasma samples at room temperature.

o Pipette 100 uL of the plasma sample into a clean microcentrifuge tube.

e Add 20 pL of Diazepam internal standard solution (1 pg/mL).[1][3]

e Add 50 pL of 1 M HCL[1][3]

e Add 1000 pL of ethyl acetate.[1][3]

» Vortex the tube thoroughly for 2 minutes to ensure complete mixing.[3]

o Centrifuge the sample at 13,0009 for 10 minutes.[1][3]

o Carefully transfer the upper organic phase to a new clean tube.

o Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 45°C.[1][3]
o Reconstitute the dried residue in 100 pL of the mobile phase.[1][3]

» Vortex briefly and transfer the solution to an autosampler vial for analysis.
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Workflow for Plasma Sample Preparation
Sample Input

20 pL Internal Standard

100 pL Plasma Sample (Diazepam, 1 ug/mL)

Liquid-Liquid Extraction

Add 50 pL 1M HCI

Add 1000 pL Ethyl Acetate

Vortex for 2 min

Centrifuge at 13,0009
for 10 min

Post-Extraction Processing

(Transfer Organic Phasej

Evaporate to Dryness
(N2, 45°C)

Reconstitute in 100 pL
Mobile Phase

Inject into
UHPLC-MS/MS System

Click to download full resolution via product page

Caption: Workflow for Lesinurad extraction from plasma samples.

UHPLC-MS/MS Analysis
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Instrumentation:

UHPLC System: Agilent 1290 LC system or equivalent.[1][3]

Analytical Column: Rapid Resolution HT C18 column (3.0 x 100 mm, 1.8 um).[1][2]

Mass Spectrometer: Agilent 6490 Triple Quadrupole MS or equivalent.[1][3]

lon Source: Electrospray lonization (ESI), positive mode.[1][2][3]

Chromatographic Conditions:

Parameter Setting

Mobile Phase Methanol:Water (70:30, viv)[1][2]
Flow Rate 0.3 mL/min[1][2]

Injection Volume 5 pL[1][3]

Column Temperature Not specified, typically ambient or 40°C
Total Run Time 5 minutes[1][3]

Lesinurad Retention Time ~2.90 min[2]

| Diazepam (1S) Retention Time | ~3.57 min[2] |

Mass Spectrometer Settings: | Parameter | Setting | | :--- | :--- | | lonization Mode | ESI
Positive[1][2] | | Capillary Voltage | 4.0 kV[3] | | Nebulizer Pressure | 15 psi[3] | | Gas
Temperature | 300 °C[3] | | Gas Flow Rate | 6 L/min[3] | | MRM Transitions | | | Lesinurad | m/z
405.6 - 220.9[1][2][3] | | Diazepam (IS) | m/z 285.1 - 192.8[1][2][3] | | Compound-Specific
Parameters | Lesinurad | Diazepam (IS) | | Fragmentor Voltage (V) | 380 | 380 | | Collision
Energy (eV) | 35|32 |
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UHPLC-MS/MS Analytical Workflow

UHPLC Separation

1. Autosampler Injection
(5 HL)

2. C18 Column Separation
(Methanol:Water @ 0.3 mL/min)

Mass Spectiometry Detection

3. ESI Source
(Positive lonization)

esinurad: m/z 405.6
I1S: m/z 285.1

4. Quadrupole 1 (Q1)
(Precursor lon Selection)

5. Quadrupole 2 (Q2)
(Collision Cell)

esinurad: m/z 220.9
IS: m/z 192.8

6. Quadrupole 3 (Q3)
(Product lon Selection)

7. Detector

Data Processing

8. Data Acquisition &
Peak Integration

\

9. Concentration Calculation
(Analyte/IS Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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